4-(4-ethylphenoxy)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]butanamide

• IUPAC Name: 4-(4-ethylphenoxy)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C21H21N3O4S/c1-2-15-5-11-18(12-6-15)28-13-3-4-20(25)23-21-22-19(14-29-21)16-7-9-17(10-8-16)24(26)27/h5-12,14H,2-4,13H2,1H3,(H,22,23,25)
• InChI Key: AIFARMLEJHVQFK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

4-(4-ethylphenoxy)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]butanamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is also known as ET-26-HCl and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The exact mechanism of action of ET-26-HCl is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and signaling pathways involved in inflammation and cancer progression. It also induces cell death in cancer cells and protects neurons from damage.
Biochemical and Physiological Effects:
ET-26-HCl has been shown to have various biochemical and physiological effects. It reduces the production of pro-inflammatory cytokines and chemokines, inhibits the activity of matrix metalloproteinases, and reduces the expression of adhesion molecules. It also induces apoptosis in cancer cells and protects neurons from oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

The advantages of using ET-26-HCl in lab experiments include its potent anti-inflammatory and anti-tumor properties, its ability to induce cell death in cancer cells, and its neuroprotective effects. However, the limitations of using this compound include its low solubility in water, its potential toxicity, and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on ET-26-HCl. These include further studies on its mechanism of action, optimization of its synthesis method, and evaluation of its safety and efficacy in clinical trials. Additionally, its potential applications in other diseases such as cardiovascular disease and autoimmune disorders should be explored.

Scientific Research Applications

The ET-26-HCl compound has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been found to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties in preclinical studies.